Cas no 2007916-33-6 ((S)-Methyl 2-(cyclopentanecarboxamido)pent-4-enoate)

• Product Name: (S)-Methyl 2-(cyclopentanecarboxamido)pent-4-enoate
• CAS No: 2007916-33-6
• MF: C₁₂H₁₉NO₃
• MW: 225.284163713455
• CID: 5192629
• Update Time: 2026-03-05

(S)-Methyl 2-(cyclopentanecarboxamido)pent-4-enoate Chemical and Physical Properties

Names and Identifiers

• (S)-Methyl 2-(cyclopentanecarboxamido)pent-4-enoate

• Inchi： 1S/C12H19NO3/c1-3-6-10(12(15)16-2)13-11(14)9-7-4-5-8-9/h3,9-10H,1,4-8H2,2H3,(H,13,14)/t10-/m0/s1
• InChI Key： RZIAPDLSMGOQFH-JTQLQIEISA-N
• SMILES： C(OC)(=O)[C@@H](NC(C1CCCC1)=O)CC=C

Additional information on (S)-Methyl 2-(cyclopentanecarboxamido)pent-4-enoate

Comprehensive Overview of (S)-Methyl 2-(cyclopentanecarboxamido)pent-4-enoate (CAS No. 2007916-33-6)

(S)-Methyl 2-(cyclopentanecarboxamido)pent-4-enoate (CAS No. 2007916-33-6) is a chiral ester derivative with significant applications in pharmaceutical and organic synthesis. This compound, characterized by its cyclopentane and pentenoate moieties, is widely studied for its role in asymmetric synthesis and drug intermediate production. Its unique structure, featuring an enantiomerically pure (S)-configuration, makes it valuable for designing bioactive molecules with enhanced specificity.

The growing interest in chiral building blocks like (S)-Methyl 2-(cyclopentanecarboxamido)pent-4-enoate aligns with trends in precision medicine and green chemistry. Researchers frequently search for "chiral synthesis techniques" or "sustainable ester derivatives," reflecting the demand for eco-friendly and efficient synthetic routes. This compound's cyclopentane ring contributes to its stability, while the pent-4-enoate group offers reactivity for further functionalization, making it a versatile candidate for peptide mimetics and small-molecule drug discovery.

In the context of AI-driven drug design, CAS No. 2007916-33-6 has garnered attention as a potential scaffold for machine learning-based molecular optimization. Its structural features are often queried in databases like PubChem or Reaxys under terms such as "bioactive ester derivatives" or "enantioselective catalysts." The compound's low toxicity profile and compatibility with microwave-assisted synthesis further enhance its appeal for high-throughput screening platforms.

From an industrial perspective, (S)-Methyl 2-(cyclopentanecarboxamido)pent-4-enoate is synthesized via stereocontrolled amidation and esterification protocols. Recent patents highlight its utility in flavor and fragrance applications, where its mild, fruity odor profile is exploited. Environmental considerations also drive interest in its biodegradability, with studies focusing on enzymatic hydrolysis of the methyl ester group under mild conditions.

Analytical characterization of this compound typically involves HPLC (High-Performance Liquid Chromatography) for enantiomeric purity verification and NMR spectroscopy for structural confirmation. The CAS registry number 2007916-33-6 ensures precise identification across regulatory documents, addressing common search queries like "spectral data for chiral esters." Its storage stability at -20°C makes it suitable for long-term research use.

Emerging applications include its role in click chemistry for bioconjugation, where the alkene functionality enables copper-free cycloadditions. This aligns with trending topics like "bioorthogonal chemistry" and "targeted drug delivery." The compound's logP value (predicted ~1.8) suggests favorable membrane permeability, a key parameter in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) modeling.

In summary, (S)-Methyl 2-(cyclopentanecarboxamido)pent-4-enoate represents a multifaceted tool for modern chemistry, bridging academic research and industrial innovation. Its relevance to green synthesis methodologies and computational chemistry ensures continued interest, as evidenced by rising searches for "chiral intermediates for APIs" (Active Pharmaceutical Ingredients) and "stereoselective reaction optimization."